Cas no 1260384-99-3 (4-AMino-2-Methyl-1H-indole-6-carboxylic acid)

• Product Name: 4-AMino-2-Methyl-1H-indole-6-carboxylic acid
• CAS No: 1260384-99-3
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5304152
• Update Time: 2025-06-14

4-AMino-2-Methyl-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-methyl-1H-indole-6-carboxylic acid
• SB15166
• 4-AMino-2-Methyl-1H-indole-6-carboxylic acid

• Inchi： 1S/C10H10N2O2/c1-5-2-7-8(11)3-6(10(13)14)4-9(7)12-5/h2-4,12H,11H2,1H3,(H,13,14)
• InChI Key： QAOQIOXAZDHDFV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=C(C)NC=2C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 1.3
• Topological Polar Surface Area: 79.1

Additional information on 4-AMino-2-Methyl-1H-indole-6-carboxylic acid

Comprehensive Overview of 4-AMino-2-Methyl-1H-indole-6-carboxylic acid (CAS No. 1260384-99-3)

4-AMino-2-Methyl-1H-indole-6-carboxylic acid (CAS No. 1260384-99-3) is a specialized organic compound belonging to the indole derivative family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The indole core, a common motif in bioactive molecules, is modified with an amino group and a carboxylic acid functionality, making it a versatile intermediate for drug discovery and development.

Researchers and industries are increasingly interested in 4-AMino-2-Methyl-1H-indole-6-carboxylic acid due to its relevance in synthesizing novel therapeutic agents. The compound's CAS number 1260384-99-3 is frequently searched in scientific databases, reflecting its importance in medicinal chemistry. Its structural features align with current trends in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in drug development. This compound's potential role in addressing neurodegenerative diseases and inflammatory conditions has also sparked interest among researchers.

The synthesis and characterization of 4-AMino-2-Methyl-1H-indole-6-carboxylic acid involve advanced techniques such as NMR spectroscopy, HPLC purification, and mass spectrometry. These methods ensure high purity and consistency, critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties.

In the context of green chemistry, 4-AMino-2-Methyl-1H-indole-6-carboxylic acid is also being explored for its potential in sustainable synthesis routes. With growing emphasis on eco-friendly pharmaceuticals, researchers are investigating catalytic methods to produce this compound with minimal waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

The compound's applications extend beyond pharmaceuticals. It is being studied in material science for its potential in designing organic semiconductors and fluorescent probes. Its indole scaffold contributes to photophysical properties, making it valuable in optoelectronic devices and bioimaging. These interdisciplinary applications highlight its versatility and relevance in cutting-edge research.

For those sourcing 4-AMino-2-Methyl-1H-indole-6-carboxylic acid, quality and reliability are paramount. Suppliers often provide technical data sheets detailing its physicochemical properties, such as melting point, solubility, and stability. These parameters are crucial for ensuring compatibility with experimental protocols. Additionally, regulatory compliance, including REACH and GMP standards, is essential for its use in commercial and research settings.

In summary, 4-AMino-2-Methyl-1H-indole-6-carboxylic acid (CAS No. 1260384-99-3) is a multifaceted compound with broad applications in drug discovery, material science, and sustainable chemistry. Its structural uniqueness and functional groups make it a valuable building block for innovative research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.